5-Bromo-4-cyclopropoxy-2-nitropyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
5-Bromo-4-cyclopropoxy-2-nitropyridine is a brominated nitropyridine derivative featuring a cyclopropoxy substituent at the 4-position, a nitro group at the 2-position, and a bromine atom at the 5-position. The cyclopropoxy group introduces steric bulk and unique electronic effects, distinguishing it from smaller substituents like chloro or methyl groups commonly observed in related compounds .
Properties
Molecular Formula |
C8H7BrN2O3 |
|---|---|
Molecular Weight |
259.06 g/mol |
IUPAC Name |
5-bromo-4-cyclopropyloxy-2-nitropyridine |
InChI |
InChI=1S/C8H7BrN2O3/c9-6-4-10-8(11(12)13)3-7(6)14-5-1-2-5/h3-5H,1-2H2 |
InChI Key |
WMWOEYCICDWLKR-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CC(=NC=C2Br)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Bromo-4-cyclopropoxy-2-nitropyridine typically involves the following steps:
Starting Material: The synthesis begins with a suitable pyridine derivative.
Cyclopropoxylation: The cyclopropoxy group is introduced at the 4-position using cyclopropyl alcohol and a suitable base.
Nitration: The nitro group is introduced at the 2-position using nitrating agents like nitric acid or a mixture of nitric and sulfuric acids.
Industrial Production Methods
Industrial production of 5-Bromo-4-cyclopropoxy-2-nitropyridine follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, and the processes are carried out in industrial reactors with appropriate safety measures.
Chemical Reactions Analysis
Types of Reactions
5-Bromo-4-cyclopropoxy-2-nitropyridine undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines or thiols.
Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.
Oxidation Reactions: The compound can undergo oxidation reactions, particularly at the cyclopropoxy group.
Common Reagents and Conditions
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Reduction: Hydrogen gas with a palladium catalyst.
Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.
Major Products Formed
Substitution: Products with different functional groups replacing the bromine atom.
Reduction: 5-Amino-4-cyclopropoxy-2-nitropyridine.
Oxidation: Oxidized derivatives of the cyclopropoxy group.
Scientific Research Applications
5-Bromo-4-cyclopropoxy-2-nitropyridine has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential as a pharmacophore in drug discovery and development.
Industry: Utilized in the production of agrochemicals, dyes, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 5-Bromo-4-cyclopropoxy-2-nitropyridine involves its interaction with specific molecular targets. The bromine and nitro groups play crucial roles in its reactivity and binding affinity. The compound may interact with enzymes or receptors, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.
Comparison with Similar Compounds
Substituent Position and Type Effects
The position and nature of substituents significantly influence physical and chemical properties. For example:
- 2-Bromo-5-nitropyridine (mp: 139–141°C) and 5-Bromo-2-nitropyridine (mp: 148–150°C) share the same molecular formula (C₅H₃BrN₂O₂) but differ in substituent positions, leading to a ~9°C increase in melting point when the nitro group moves from position 5 to 2 .
- 2-Bromo-6-methyl-4-nitropyridine (similarity score: 0.79) incorporates a methyl group, which reduces steric hindrance compared to cyclopropoxy but may decrease solubility in polar solvents .
Physical Properties of Selected Analogs
Table 1: Bromo-Nitropyridine Derivatives
| Compound Name | Molecular Formula | Molecular Weight | Melting Point (°C) | Boiling Point (°C/mmHg) | Key Features |
|---|---|---|---|---|---|
| 2-Bromo-5-nitropyridine | C₅H₃BrN₂O₂ | 203 | 139–141 | 145–147/10 | Nitro at 5, Br at 2 |
| 5-Bromo-2-nitropyridine | C₅H₃BrN₂O₂ | 203 | 148–150 | N/A | Nitro at 2, Br at 5 |
| 2-Bromo-4-nitropyridine | C₅H₃BrN₂O₂ | 202.99 | N/A | N/A | Nitro at 4, Br at 2 |
Table 2: Halogenated and Alkylated Analogs
| Compound Name | Similarity Score | Substituents | Key Effects |
|---|---|---|---|
| 2-Bromo-4-chloro-5-nitropyridine | 0.81 | Br (2), Cl (4), NO₂ (5) | Increased polarity, higher reactivity |
| 2-Bromo-6-methyl-4-nitropyridine | 0.79 | Br (2), CH₃ (6), NO₂ (4) | Reduced steric hindrance |
| 2-Bromo-5-fluoro-4-nitropyridine | 0.73 | Br (2), F (5), NO₂ (4) | Enhanced electronegativity |
Computational Insights
Density-functional theory (DFT) studies highlight the importance of exact exchange terms in predicting thermochemical properties of halogenated nitropyridines. For example, Becke’s hybrid functional (B3LYP) achieves high accuracy in atomization energy predictions (average deviation: 2.4 kcal/mol), which is critical for modeling the stability and reactivity of compounds like 5-Bromo-4-cyclopropoxy-2-nitropyridine .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
